Cas no 1210963-09-9 (3,9-Diazabicyclo[4.2.1]nonan-4-one)

3,9-Diazabicyclo[4.2.1]nonan-4-one structure

1210963-09-9 structure

Product Name:3,9-Diazabicyclo[4.2.1]nonan-4-one

CAS No:1210963-09-9

MF:C₇H₁₂N₂O

MW:140.182981491089

MDL:MFCD12755865

CID:842726

PubChem ID:45792699

Update Time:2025-04-19

3,9-Diazabicyclo[4.2.1]nonan-4-one Chemical and Physical Properties

Names and Identifiers

- 3,9-Diazabicyclo[4.2.1]nonan-4-one
- 3,9-Diazabicyclo[4.2.1]nonan-4-one
- 4,9-diazabicyclo[4.2.1]nonan-3-one
- MDL： MFCD12755865
- Inchi： 1S/C7H12N2O/c10-7-3-5-1-2-6(9-5)4-8-7/h5-6,9H,1-4H2,(H,8,10)
- InChI Key： OJDDWFBNQVXOPZ-UHFFFAOYSA-N
- SMILES： O=C1CC2CCC(CN1)N2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0

3,9-Diazabicyclo[4.2.1]nonan-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM200712-1g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95%	1g	$916	2021-08-05
Chemenu	CM200712-1g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95%	1g	$316	2023-11-22
TRC	S684408-25mg	rac-(1S,6R)-3,9-Diazabicyclo[4.2.1]nonan-4-one	1210963-09-9		25mg	$ 70.00	2022-06-03
TRC	S684408-50mg	rac-(1S,6R)-3,9-Diazabicyclo[4.2.1]nonan-4-one	1210963-09-9		50mg	$ 95.00	2022-06-03
TRC	S684408-250mg	rac-(1S,6R)-3,9-Diazabicyclo[4.2.1]nonan-4-one	1210963-09-9		250mg	$ 340.00	2022-06-03
eNovation Chemicals LLC	Y1002827-5g	3,9-Diazabicyclo[4.2.1]nonan-4-one HCl salt	1210963-09-9	95%	5g	$1500	2024-07-24
Enamine	EN300-89023-0.05g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95.0%	0.05g	$76.0	2025-02-21
Enamine	EN300-89023-0.1g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95.0%	0.1g	$113.0	2025-02-21
Enamine	EN300-89023-0.25g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95.0%	0.25g	$162.0	2025-02-21
Enamine	EN300-89023-0.5g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95.0%	0.5g	$310.0	2025-02-21

3,9-Diazabicyclo[4.2.1]nonan-4-one Related Literature

1. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
2. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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